Cas no 914637-31-3 (2-(3-Fluoro-5-methoxyphenyl)acetonitrile)

2-(3-Fluoro-5-methoxyphenyl)acetonitrile structure

914637-31-3 structure

Product Name:2-(3-Fluoro-5-methoxyphenyl)acetonitrile

CAS No:914637-31-3

MF:C₉H₈FNO

MW:165.164325714111

MDL:MFCD08741379

CID:1026686

Update Time:2024-10-26

2-(3-Fluoro-5-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(3-Fluoro-5-methoxyphenyl)acetonitrile
- (3-Fluoro-5-methoxyphenyl)acetonitrile
- 3-(CYANOMETHYL)-5-FLUOROANISOLE
- 3-Fluoro-5-Methoxyphenylacetonitrile
- 3-Fluoro-5-methoxybenzyl cyanide
- VWYCYRCMXIAREJ-UHFFFAOYSA-N
- CL8908
- BBL102894
- STL556703
- SBB087898
- PC2842
- AM61684
- FCH1150616
- (3-fluoro-5-methoxyphenyl)-acetonitrile
- Benzeneacetonitrile, 3-fluoro-5-methox
- 3-Fluoro-5-methoxybenzeneacetonitrile (ACI)
- MDL： MFCD08741379
- Inchi： 1S/C9H8FNO/c1-12-9-5-7(2-3-11)4-8(10)6-9/h4-6H,2H2,1H3
- InChI Key： VWYCYRCMXIAREJ-UHFFFAOYSA-N
- SMILES： N#CCC1C=C(OC)C=C(F)C=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 186
Topological Polar Surface Area: 33

Experimental Properties

Density: 1.148
Boiling Point: 249℃ at 760 mmHg
Flash Point: 105℃

2-(3-Fluoro-5-methoxyphenyl)acetonitrile Security Information

Hazardous Material transportation number：2810
HazardClass：6.1
PackingGroup：Ⅲ

2-(3-Fluoro-5-methoxyphenyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM255746-5g	2-(3-Fluoro-5-methoxyphenyl)acetonitrile	914637-31-3	95+%	5g	$153	2021-06-16
Chemenu	CM255746-10g	2-(3-Fluoro-5-methoxyphenyl)acetonitrile	914637-31-3	95+%	10g	$234	2021-06-16
Chemenu	CM255746-25g	2-(3-Fluoro-5-methoxyphenyl)acetonitrile	914637-31-3	95+%	25g	$468	2021-06-16
Alichem	A015000407-1g	3-Fluoro-5-methoxyphenylacetonitrile	914637-31-3	97%	1g	$1490.00	2023-08-31
TRC	F593453-10mg	2-(3-fluoro-5-methoxyphenyl)acetonitrile	914637-31-3		10mg	$ 50.00	2022-06-04
TRC	F593453-50mg	2-(3-fluoro-5-methoxyphenyl)acetonitrile	914637-31-3		50mg	$ 65.00	2022-06-04
TRC	F593453-100mg	2-(3-fluoro-5-methoxyphenyl)acetonitrile	914637-31-3		100mg	$ 80.00	2022-06-04
Chemenu	CM255746-5g	2-(3-Fluoro-5-methoxyphenyl)acetonitrile	914637-31-3	95+%	5g	$153	2022-05-27
Chemenu	CM255746-10g	2-(3-Fluoro-5-methoxyphenyl)acetonitrile	914637-31-3	95+%	10g	$234	2022-05-27
Chemenu	CM255746-25g	2-(3-Fluoro-5-methoxyphenyl)acetonitrile	914637-31-3	95+%	25g	$468	2022-05-27

2-(3-Fluoro-5-methoxyphenyl)acetonitrile Production Method

Production Method 1

105-56-6

202925-08-4

914637-31-3

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Catalysts: Copper bromide (CuBr) , N1-(2-Methyl-1-naphthalenyl)-N2-(2-pyridinylmethyl)ethanediamide Solvents: Isopropanol ; 24 h, 105 °C; cooled
1.2 Reagents: Water ; 12 h, 105 °C; cooled
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Assembly of α-(Hetero)aryl Nitriles via Copper-Catalyzed Coupling Reactions with (Hetero)aryl Chlorides and Bromides

Chen, Ying; et al, Angewandte Chemie, 2021, 60(13), 7082-7086